Cas no 10267-24-0 ((13R)-8-hydroxy-labdan-15-oic acid)

(13R)-8-hydroxy-labdan-15-oic acid structure
10267-24-0 structure
Product Name:(13R)-8-hydroxy-labdan-15-oic acid
CAS No:10267-24-0
MF:C20H36O3
MW:324.498046875
MDL:MFCD24849329
CID:2050547
PubChem ID:23844029
Update Time:2025-04-23

(13R)-8-hydroxy-labdan-15-oic acid Chemical and Physical Properties

Names and Identifiers

    • (13R)-8-hydroxy-labdan-15-oic acid
    • (13R)-8-Hydroxy-labdan-15-saeure
    • Labdanolic acid
    • Labdanolsaeure
    • (+)-(5S_8R_9R_10S_13R)-8-hydroxylabdan-15-oic_acid
    • Labdan-8β-ol-15-oic acid
    • NCGC00180676-03
    • MEGxp0_000175
    • AKOS040736435
    • CHEBI:182060
    • (3S)-5-[(1R,2R,8aS)-2-hydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpentanoic acid
    • 10267-24-0
    • NCGC00180676-01
    • ACon1_000318
    • MDL: MFCD24849329
    • Inchi: 1S/C20H36O3/c1-14(13-17(21)22)7-8-16-19(4)11-6-10-18(2,3)15(19)9-12-20(16,5)23/h14-16,23H,6-13H2,1-5H3,(H,21,22)/t14-,15?,16+,19-,20+/m0/s1
    • InChI Key: KHCCSRVJJDOANA-ZOSGAXDSSA-N
    • SMILES: O[C@]1(C)CCC2C(C)(C)CCC[C@]2(C)[C@H]1CC[C@H](C)CC(=O)O

Computed Properties

  • Exact Mass: 324.26644501g/mol
  • Monoisotopic Mass: 324.26644501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.487
  • Topological Polar Surface Area: 57.5Ų

(13R)-8-hydroxy-labdan-15-oic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
SMB00144-1MG
Labdanolic acid
10267-24-0
1mg
¥2557.56 2023-09-14

Additional information on (13R)-8-hydroxy-labdan-15-oic acid

Introduction to (13R)-8-hydroxy-labdan-15-oic Acid (CAS No. 10267-24-0)

(13R)-8-hydroxy-labdan-15-oic acid, identified by its Chemical Abstracts Service (CAS) number 10267-24-0, is a naturally occurring compound belonging to the labdane diterpenoid family. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. Labdane diterpenoids are a class of terpenes that are widely distributed in plants, and they have been the subject of numerous studies due to their diverse pharmacological effects.

The structure of (13R)-8-hydroxy-labdan-15-oic acid consists of a labdane backbone with a hydroxyl group at the 8th position and a carboxylic acid group at the 15th position. This specific arrangement of functional groups contributes to its distinct chemical and biological properties. The stereochemistry at the 13th position, denoted as (13R), is crucial for its biological activity and has been a focus of interest in synthetic chemistry and pharmacology.

Recent research has highlighted the potential of (13R)-8-hydroxy-labdan-15-oic acid as a lead compound for drug development. Studies have demonstrated that labdane diterpenoids, including this particular derivative, exhibit a range of biological activities such as anti-inflammatory, antimicrobial, and antioxidant properties. These findings have prompted further investigation into the mechanisms by which these compounds interact with biological targets.

One of the most compelling aspects of (13R)-8-hydroxy-labdan-15-oic acid is its ability to modulate inflammatory pathways. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These effects are mediated through interactions with key signaling pathways involved in inflammation, such as the nuclear factor kappa B (NF-κB) pathway. The ability to modulate these pathways makes (13R)-8-hydroxy-labdan-15-oic acid a promising candidate for the development of novel anti-inflammatory therapies.

In addition to its anti-inflammatory properties, (13R)-8-hydroxy-labdan-15-oic acid has shown promising antimicrobial activity. Research has indicated that this compound can inhibit the growth of various bacterial strains, including some multidrug-resistant pathogens. The mechanism behind this antimicrobial activity is thought to involve disruption of bacterial cell wall synthesis or interference with essential metabolic pathways. These findings suggest that (13R)-8-hydroxy-labdan-15-oic acid could be a valuable component in the development of new antibiotics or as an adjunct therapy to enhance existing antimicrobial agents.

The antioxidant properties of (13R)-8-hydroxy-labdan-15-oic acid have also been extensively studied. Oxidative stress is a major contributor to various pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. Studies have demonstrated that this compound can scavenge free radicals and reduce oxidative damage in cells. This protective effect is attributed to its ability to inhibit enzymes such as lipoxygenase and cyclooxygenase, which are involved in the production of reactive oxygen species (ROS). The potential role of (13R)-8-hydroxy-labdan-15-oic acid in combating oxidative stress makes it an attractive candidate for therapeutic applications.

The synthesis of (13R)-8-hydroxy-labdan-15-oic acid has been a subject of interest for synthetic chemists due to its complex structure. Various synthetic routes have been developed, including biotechnological approaches that utilize microbial fermentation. These methods have enabled the production of high-purity samples of (13R)-8-hydroxy-labdan-15-oic acid, which are essential for detailed biological studies. Advances in synthetic chemistry have not only improved the yield and efficiency of production but also allowed for modifications to the structure of this compound, leading to analogs with enhanced biological activity.

The pharmacokinetic properties of (13R)-8-hydroxy-labdan-15-oic acid are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development into a viable therapeutic agent. Preclinical studies have provided insights into its bioavailability and metabolic pathways, which are essential for optimizing dosing regimens and minimizing potential side effects. These studies have also helped identify key enzymes involved in its metabolism, such as cytochrome P450 enzymes, which can be targeted to improve drug efficacy.

The potential therapeutic applications of (13R)-8-hydroxy-labdan-15-oic acid extend beyond inflammation, antimicrobial infections, and oxidative stress. Emerging evidence suggests that this compound may also have neuroprotective properties, making it relevant for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, its ability to modulate immune responses could make it useful in immunomodulatory therapies for autoimmune disorders.

In conclusion, (13R)-8-hydroxy-labdan-15-oic acid (CAS No. 10267-24-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features contribute to a wide range of biological activities, including anti-inflammatory, antimicrobial, antioxidant, and possibly neuroprotective effects. Ongoing research continues to uncover new aspects of its pharmacology and mechanisms of action, paving the way for novel therapeutic applications. As synthetic methods improve and our understanding deepens, compounds like (13R)-8-hydroxy-labdan-15-oic acid are poised to play an important role in addressing some of today's most pressing medical challenges.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD